Cas no 1805528-84-0 (2,3-Bis(trifluoromethyl)-6-hydroxybenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic acid
• CAS No: 1805528-84-0
• MF: C₉H₄F₆O₃
• MW: 274.116683959961
• CID: 4962611
• Update Time: 2025-06-30

2,3-Bis(trifluoromethyl)-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic acid

• Inchi： 1S/C9H4F6O3/c10-8(11,12)3-1-2-4(16)5(7(17)18)6(3)9(13,14)15/h1-2,16H,(H,17,18)
• InChI Key： MHVSFJJYVUAAIZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Additional information on 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic acid

2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid: A Comprehensive Overview

The compound 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid (CAS No. 1805528-84-0) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied due to their versatile chemical properties and biological activities. The presence of trifluoromethyl groups at the 2 and 3 positions, along with a hydroxyl group at the 6 position, imparts unique electronic and steric characteristics to the molecule, making it a valuable subject for research in fields such as pharmacology, materials science, and catalysis.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the physicochemical properties of organic compounds. These groups are known to enhance stability, increase lipophilicity, and improve bioavailability, making them attractive for drug design. In the case of 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid, the trifluoromethyl substituents at positions 2 and 3 create a highly electron-deficient aromatic ring system. This electronic environment is particularly favorable for various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition.

The hydroxyl group at position 6 of the benzoic acid moiety introduces additional functional diversity to the molecule. This group can participate in hydrogen bonding, which is crucial for intermolecular interactions in biological systems. Recent research has shown that such hydroxyl-substituted benzoic acids exhibit potent antioxidant activity, making them promising candidates for use in food additives and cosmetic products. Furthermore, the combination of trifluoromethyl and hydroxyl groups in this compound has been shown to enhance its solubility in both polar and non-polar solvents, a property that is highly desirable for formulation purposes.

From a synthetic perspective, 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid can be prepared via several routes. One common method involves the Friedel-Crafts acylation of phenol derivatives followed by hydrolysis to introduce the carboxylic acid group. However, this approach often requires harsh reaction conditions and may lead to side reactions due to the electron-deficient nature of the aromatic ring. To address these challenges, researchers have recently developed more efficient methodologies using transition metal catalysts or microwave-assisted synthesis techniques.

The application of microwave-assisted synthesis has proven particularly effective in synthesizing this compound. This method not only reduces reaction times but also enhances selectivity by minimizing side reactions. For instance, a study published in *Green Chemistry* demonstrated that microwave irradiation can facilitate the coupling of trifluoromethyl groups onto aromatic rings under mild conditions. Such advancements highlight the potential for scalable production of 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid while maintaining high purity and yield.

In terms of biological activity, 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid has shown promise as a lead compound in drug discovery programs targeting various diseases. For example, recent studies have explored its potential as an anti-inflammatory agent by investigating its ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2). The trifluoromethyl groups were found to significantly enhance enzyme inhibition compared to unsubstituted benzoic acids. Additionally, this compound has demonstrated moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

Another area where this compound has garnered attention is its use as a building block for advanced materials. The unique electronic properties of 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid make it an ideal candidate for constructing functional polymers and self-assembled monolayers (SAMs). Researchers have successfully incorporated this compound into polymeric matrices to create materials with enhanced thermal stability and mechanical strength. These materials hold potential applications in electronics packaging and high-performance textiles.

Moreover, recent advancements in computational chemistry have enabled detailed modeling of 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid at the molecular level. Using density functional theory (DFT), scientists have investigated its electronic structure and reactivity patterns under different conditions. These simulations have provided valuable insights into its interaction with biological targets and its behavior during chemical transformations.

In conclusion, 2,3-Bis(trifluoromethyl)-6-hydroxybenzoic Acid (CAS No. 1805528-84-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.